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Compound of Interest

Compound Name: Refrigerant 502

Cat. No.: B13423336

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
the refrigerant R-502, with a central focus on the pressure-enthalpy (p-h) diagram. R-502, a
zeotropic mixture of R-22 and R-115, was historically used in low-temperature refrigeration
applications. Understanding its thermodynamic behavior through the p-h diagram is crucial for
the analysis, design, and optimization of refrigeration cycles. This document presents key
physical properties, representative thermodynamic data in tabular format, a detailed pressure-
enthalpy diagram, and an overview of the experimental methodologies used to determine such

properties.

Core Physical and Thermodynamic Properties of R-
502

A summary of the essential physical and thermodynamic properties of R-502 is presented in
the table below. These values are fundamental for understanding the refrigerant's behavior
under various operating conditions.
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Property Value

Chemical Formula CHCIF2 / C2CIFs (48.8% / 51.2% by weight)
Molecular Weight 111.6 g/mol

Boiling Point (at 1 atm) -45.4 °C (-49.7 °F)[1]

Critical Temperature 81.5°C (178.7 °F)[1]

Critical Pressure 40.2 bar (582.6 psia)[1]

Ozone Depletion Potential (ODP) 0.33[1]

Global Warming Potential (GWP) 4657[1]

Thermodynamic Data Tables

The following tables provide representative thermodynamic properties for R-502 in the
saturated and superheated regions. This data is essential for plotting refrigeration cycles and
performing energy calculations.

Disclaimer: The following data is representative and intended for illustrative purposes. For
precise engineering calculations, it is recommended to consult the 1997 ASHRAE Handbook—
Fundamentals.

Saturated R-502 Properties
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Temperature (°C) Pressure (bar) Liquid Enthalpy Vapor Enthalpy
(kJlkg) (kJ/kg)
-50 1.33 0 187.5
-40 211 11.3 191.7
-30 3.27 22.8 195.8
-20 4.90 34.6 199.7
-10 7.10 46.8 203.3
0 9.98 59.3 206.5
10 13.6 72.3 209.2
20 18.2 85.8 211.2
30 23.9 100.0 212.3
40 30.8 115.1 212.1

Superheated R-502 Properties (at select pressures)

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13423336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Enthalpy (kJ/kg) at  Enthalpy (kJ/kg) at  Enthalpy (kJ/kg) at
Temperature (°C)

5 bar 10 bar 15 bar

-10 205.0

0 210.5 208.0

10 216.0 2135 211.0
20 2215 219.0 216.5
30 227.0 224.5 222.0
40 2325 230.0 227.5
50 238.0 2355 233.0
60 243.5 241.0 238.5
70 249.0 246.5 244.0
80 254.5 252.0 249.5

Pressure-Enthalpy Diagram for R-502

The pressure-enthalpy (p-h) diagram is a graphical representation of the thermodynamic
properties of a substance. For refrigerants, it is an indispensable tool for visualizing and
analyzing refrigeration cycles. The key features of the p-h diagram for R-502 are illustrated
below.
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Pressure-Enthalpy Diagram for R-502
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Caption: A schematic representation of a pressure-enthalpy diagram for R-502.

Experimental Protocols for Determining
Thermodynamic Properties

The thermodynamic properties presented in this guide are determined through rigorous
experimental procedures. The primary methods involve calorimetry to measure heat transfer
and the establishment of vapor-liquid equilibrium to determine saturation properties.

Calorimetry for Enthalpy Measurement

Calorimetry is a key experimental technique used to determine the enthalpy of a substance.
For refrigerants, flow calorimeters are commonly employed to measure the enthalpy of
vaporization and specific heat capacities.
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Key Experimental Steps:

o Sample Preparation: A high-purity sample of the refrigerant is obtained and degassed to
remove any non-condensable impurities.

o Apparatus Setup: A flow calorimeter, which allows for the continuous flow of the refrigerant,
is used. The apparatus typically consists of a preheater, a boiler (for enthalpy of
vaporization), a superheater, and a condenser, all heavily insulated to minimize heat loss to
the surroundings.

o Data Acquisition:

[e]

The refrigerant is pumped through the system at a constant mass flow rate.

o In the boliler, a precisely measured amount of electrical power is supplied to vaporize the
liquid refrigerant.

o The temperatures and pressures at the inlet and outlet of the boiler are accurately
measured using calibrated resistance thermometers and pressure transducers.

o The enthalpy of vaporization is calculated from the heat input and the mass flow rate.

o For specific heat capacity measurements, a known amount of heat is added to the single-
phase (liquid or vapor) refrigerant, and the resulting temperature change is measured.

o Data Analysis: The raw data is corrected for any heat losses, and the thermodynamic
properties are calculated using fundamental thermodynamic relationships.
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Sample Preparation

High-Purity R-502 Sample
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Caption: Workflow for the experimental determination of enthalpy of vaporization.
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This in-depth guide provides a foundational understanding of the pressure-enthalpy diagram for
R-502 and the underlying thermodynamic principles and experimental methodologies. For
professionals in research and development, this information is critical for the accurate modeling
and analysis of refrigeration systems that historically utilized this refrigerant.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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